Cas no 15777-47-6 (2,2-dichloro-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]acetamide)

• Product Name: 2,2-dichloro-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]acetamide
• CAS No: 15777-47-6
• MF: C₈H₁₁Cl₂N₃OS
• MW: 268.163438081741
• CID: 5549275
• PubChem ID: 697528
• Update Time: 2025-10-28

2,2-dichloro-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2,2-dichloro-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)acetamide
• AKOS002259461
• DTXSID101157079
• VU0509320-1
• F3110-0801
• 15777-47-6
• AB00682680-01
• Acetamide, 2,2-dichloro-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-
• 2,2-dichloro-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]acetamide

• Inchi： 1S/C8H11Cl2N3OS/c1-4(2)3-5-12-13-8(15-5)11-7(14)6(9)10/h4,6H,3H2,1-2H3,(H,11,13,14)
• InChI Key： GGEYLXMGKFNLGH-UHFFFAOYSA-N
• SMILES： ClC(C(NC1=NN=C(CC(C)C)S1)=O)Cl

Computed Properties

• Exact Mass: 266.9999885g/mol
• Monoisotopic Mass: 266.9999885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.1Ų

Additional information on 2,2-dichloro-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]acetamide

Comprehensive Overview of 2,2-dichloro-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]acetamide (CAS No. 15777-47-6)

2,2-dichloro-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]acetamide is a specialized chemical compound with significant applications in agricultural and pharmaceutical research. Its CAS number 15777-47-6 serves as a unique identifier, ensuring precise classification in global chemical databases. This compound belongs to the thiadiazole family, a class known for its diverse biological activities, making it a subject of interest for researchers exploring novel agrochemicals and bioactive molecules.

The molecular structure of 2,2-dichloro-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]acetamide features a dichloroacetamide moiety linked to a thiadiazole ring, which is further substituted with a 2-methylpropyl group. This configuration contributes to its unique physicochemical properties, including solubility, stability, and reactivity. Researchers often investigate such compounds for their potential as herbicides, fungicides, or enzyme inhibitors, aligning with current trends in sustainable agriculture and green chemistry.

In recent years, the demand for eco-friendly agrochemicals has surged, driven by global concerns over food security and environmental sustainability. 2,2-dichloro-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]acetamide has been studied for its potential role in developing low-residue crop protection agents, a topic frequently searched in academic and industrial circles. Its mechanism of action, often involving interference with plant metabolic pathways, is a key area of exploration for scientists aiming to reduce reliance on traditional pesticides.

Beyond agriculture, this compound’s thiadiazole core has attracted attention in medicinal chemistry. The 1,3,4-thiadiazole scaffold is recognized for its pharmacological versatility, appearing in compounds with antimicrobial, anti-inflammatory, or anticancer properties. While CAS 15777-47-6 is not itself a drug candidate, its structural features make it a valuable intermediate for synthesizing more complex molecules, reflecting the growing interest in heterocyclic chemistry and drug discovery.

Analytical methods for characterizing 2,2-dichloro-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]acetamide typically involve HPLC, mass spectrometry, and NMR spectroscopy. These techniques are critical for quality control in industrial settings, where purity and consistency are paramount. The compound’s stability under various storage conditions is another practical consideration, often addressed in material safety data sheets (MSDS) and technical documentation.

As regulatory frameworks evolve, particularly in the European Union and North America, compounds like 2,2-dichloro-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]acetamide undergo rigorous environmental impact assessments. Researchers and manufacturers must balance efficacy with ecological safety, a challenge mirrored in frequent searches for biodegradable agrochemicals and green synthesis methods. This dual focus underscores the compound’s relevance in contemporary scientific discourse.

In summary, 2,2-dichloro-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]acetamide (CAS 15777-47-6) exemplifies the intersection of chemistry and sustainability. Its applications span from crop protection to pharmaceutical intermediates, reflecting broader trends in science and industry. Continued research into its properties and derivatives will likely yield innovative solutions to pressing global challenges, making it a compound of enduring significance.